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Compound of Interest

Chloro-N,N-dimethylpropylamine
Compound Name:

hydrochloride
CAS No.: 29158-33-6
Cat. No.: B15176535

Get Quote

\ J

CAS: 5407-04-5[1][2][3]

Executive Summary

This technical guide provides a rigorous safety and operational framework for handling 3-
chloro-N,N-dimethylpropan-1-amine hydrochloride (DMAPC-HCI). Widely used as an alkylating
intermediate in the synthesis of phenothiazines (e.g., chlorpromazine) and tricyclic
antidepressants (e.g., amitriptyline), its utility is inextricably linked to its reactivity.

Critical Hazard Insight: While the hydrochloride salt is relatively stable, neutralization or
exposure to moisture can trigger the formation of a reactive azetidinium ion. This cyclic
guaternary ammonium species is a potent electrophile responsible for both the compound's
synthetic utility and its genotoxic potential. Researchers must treat this compound as a nitrogen
mustard-type alkylating agent.

Part 1: Chemical Identity & Physicochemical
Properties[4][5][6]
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The stability of DMAPC-HCI is pH-dependent. The protonated amine prevents the
intramolecular nucleophilic attack required for cyclization.

Relevance to

Property Data .
Safety/Handling
Unique identifier for

CAS Number 5407-04-5 , _
inventory/regulatory tracking.
Molecular Weight: 158.07

Formula CsH13CIzN (HCI salt)

g/mol .[2][3]

) ) ) Hygroscopic. Caking indicates
White to off-white crystalline ] )
Appearance moisture absorption and
powder ] )
potential degradation.

Highly soluble; rapid

Solubility >2000 g/L (Water) environmental dispersion if
spilled.
_ _ High thermal stability in solid
Melting Point 187-190 °C
salt form.
Keep Acidic. Neutralization
Acidity Acidic in solution triggers rapid cyclization to the

toxic azetidinium ion.

Part 2: Hazard Profiling & Toxicology (Mechanism of
Action)

Standard SDSs often list generic irritant warnings. However, the true risk stems from the in-situ
generation of the azetidinium ion.

The Azetidinium Mechanism

Under neutral or basic conditions (pH > 7), the free amine acts as an internal nucleophile,
displacing the chloride leaving group to form a strained, 4-membered azetidinium ring. This
species is highly reactive toward biological nucleophiles (DNA guanine residues), leading to
potential mutagenicity.
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DOT Diagram 1: Mechanism of Activation & Toxicity
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Caption: The HCI salt is a prodrug-like precursor. Safety depends entirely on preventing
premature cyclization to the azetidinium ion.

GHS Classifications[4]

o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[5] Note: Prolonged contact with
moisture on skin can cause burns due to HCl release and alkylation.

o Serious Eye Damage: Category 2A (Causes serious eye irritation).

o Germ Cell Mutagenicity: Suspected (Positive in Ames test strains TA1535/TA100 due to
alkylating activity) [1].

Part 3: Safe Handling & Storage Protocols

Core Directive: Maintain the compound in its protonated (salt) form until the exact moment of
reaction.

1. Storage Requirements

e Environment: Store in a tightly sealed container under an inert atmosphere (Nitrogen/Argon)
if possible.
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» Desiccation: Use a desiccator. The compound is hygroscopic; absorbed water can facilitate
hydrolysis or partial cyclization over time.

e Segregation: Store away from strong bases (NaOH, KOH, amines) and oxidizers. Contact
with bases generates the unstable free base immediately.

2. Engineering Controls

¢ Ventilation: Handle only in a certified chemical fume hood.

e Dust Control: Use a static-free powder funnel to minimize dust generation. Inhalation of dust
delivers the alkylating agent directly to lung tissue.

3. Personal Protective Equipment (PPE)[4]

o Respiratory: N95 or P100 respirator if dust formation is uncontrolled.
e Dermal: Double-gloving is recommended.
o Inner Glove: Nitrile (4 mil).
o Quter Glove: Nitrile (4-8 mil) or Laminate film (Silver Shield) for prolonged handling.

e Ocular: Chemical splash goggles. Face shield if handling large quantities (>100g).

Part 4: Emergency Response & Deactivation

Self-Validating Protocol: In the event of a spill, the priority is to prevent the formation of the
azetidinium ion or quench it if formed.

Spill Cleanup (Solid)

 |solate: Evacuate non-essential personnel.
e PPE: Don full PPE including respiratory protection.
o Containment: Cover spill with a dry absorbent pad to prevent spreading.

» Removal: Sweep up carefully (avoid dust) into a sealable container.
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o Decontamination: Wash the area with dilute acetic acid (5%) followed by soap and water.
Rationale: The acid ensures any residual amine remains protonated and does not cyclize on
the surface.

Spill Cleanup (Solution)

e Absorb: Use vermiculite or sand.

¢ Neutralization Warning:DO NOT use bleach or strong base to clean the spill. Bases will
activate the compound.

o Disposal: Incineration is the preferred disposal method for alkylating agents.

First Aid

o Skin Contact: Immediately wash with soap and copious water for 15 minutes.[5] Do not use
ethanol, as it may increase skin absorption.

o Eye Contact: Rinse cautiously with water for 15 minutes.[5] Lift eyelids. Seek immediate
medical attention.

Part 5: Application Context (Synthesis Workflow)

In drug development, DMAPC-HCI is used to attach a dimethylaminopropyl side chain. The
reaction relies on the in situ generation of the azetidinium ion, usually by treating the salt with a
base (e.g., NaH, NaOH) in the presence of the nucleophile (e.g., phenothiazine).

DOT Diagram 2: Safe Synthesis Workflow
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Caption: The "Critical Control Point" marks the phase where the toxic alkylating species is
active. Engineering controls must be highest here.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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